Cas no 921561-35-5 (2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide)

• Product Name: 2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide
• CAS No: 921561-35-5
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6089944
• PubChem ID: 41753625
• Update Time: 2025-07-08

2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide
• 2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)acetamide
• F2261-0099
• 921561-35-5
• AKOS024632627
• 2-(o-tolyloxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide

• Inchi： 1S/C21H24N2O4/c1-14-7-5-6-8-17(14)26-12-19(24)22-15-9-10-16-18(11-15)27-13-21(2,3)20(25)23(16)4/h5-11H,12-13H2,1-4H3,(H,22,24)
• InChI Key： DGNWXLAHCLBGHM-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide

Research Brief on 2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide (CAS: 921561-35-5)

The compound 2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide (CAS: 921561-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepin core and acetamide side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for 921561-35-5, highlighting its efficient production through multi-step organic reactions. Key steps involve the formation of the benzoxazepin ring followed by the introduction of the acetamide moiety. Advances in catalytic methods have improved yields and purity, making it feasible for large-scale production. These developments are critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological evaluations of 921561-35-5 have revealed its activity as a modulator of specific protein targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. In vitro studies demonstrate its high binding affinity and selectivity, while in vivo models have shown efficacy in reducing pathological markers. For instance, recent findings indicate its potential in attenuating neuroinflammation, suggesting applications in conditions like Alzheimer's disease and multiple sclerosis.

Mechanistic studies have further explored the compound's interactions at the molecular level. Structural analyses, including X-ray crystallography and molecular docking simulations, have provided insights into its binding modes and active conformations. These findings are instrumental in optimizing its structure for enhanced potency and reduced off-target effects. Additionally, pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable properties for oral administration.

Despite these advancements, challenges remain in the development of 921561-35-5. Issues such as metabolic stability and potential toxicity require further investigation. Current research is addressing these concerns through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are accelerating progress, with several patents filed for derivatives and related compounds.

In conclusion, 2-(2-methylphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide represents a promising therapeutic agent with broad applicability. Ongoing research aims to translate these findings into clinical applications, underscoring its potential to address unmet medical needs. Future directions include expanded preclinical testing and the initiation of Phase I clinical trials to evaluate safety and efficacy in humans.